Cas no 1261464-69-0 (Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate)
Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate
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- Inchi: 1S/C13H9F2NO3/c1-19-13(18)11-8(5-16-6-10(11)17)7-3-2-4-9(14)12(7)15/h2-6,17H,1H3
- InChI Key: DPSDKOOVVYXISN-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C1C=NC=C(C=1C(=O)OC)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- XLogP3: 2.7
- Topological Polar Surface Area: 59.4
Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001340-250mg |
Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate |
1261464-69-0 | 97% | 250mg |
$714.00 | 2023-09-03 | |
| Alichem | A024001340-500mg |
Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate |
1261464-69-0 | 97% | 500mg |
$999.60 | 2023-09-03 | |
| Alichem | A024001340-1g |
Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate |
1261464-69-0 | 97% | 1g |
$1730.40 | 2023-09-03 |
Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate
Comprehensive Overview of Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate (CAS No. 1261464-69-0)
Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate (CAS No. 1261464-69-0) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a difluorophenyl moiety and a hydroxyisonicotinate ester, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1261464-69-0 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.
Researchers are increasingly interested in Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate due to its potential applications in kinase inhibition and anti-inflammatory therapies. The presence of fluorine atoms enhances its metabolic stability and binding affinity, a trend aligned with the pharmaceutical industry's focus on fluorinated compounds. Recent studies highlight its role in optimizing drug-like properties, addressing common challenges like bioavailability and selectivity.
The synthesis of CAS No. 1261464-69-0 involves multi-step organic reactions, including esterification and fluorination processes. Analytical techniques such as HPLC and NMR spectroscopy are critical for purity validation, ensuring compliance with regulatory standards. This compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry forums, with researchers exploring modifications to improve efficacy.
From an industrial perspective, Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate aligns with sustainable chemistry trends. Its derivatives are investigated for green synthesis routes, reducing waste and energy consumption. Environmental concerns drive searches for eco-friendly fluorochemicals, positioning this compound as a candidate for greener alternatives in agrochemical formulations.
In summary, CAS No. 1261464-69-0 represents a promising scaffold for innovation across multiple scientific disciplines. Its combination of fluorine chemistry and heterocyclic design addresses contemporary needs in precision medicine and sustainable agriculture, making it a subject of ongoing research and commercial interest.
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